3-Bromo-4-nitrobiphenyl

• IUPAC Name: 2-bromo-1-nitro-4-phenylbenzene
• InChI: InChI=1S/C12H8BrNO2/c13-11-8-10(6-7-12(11)14(15)16)9-4-2-1-3-5-9/h1-8H
• InChI Key: FGJDRITYPHJFOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C=C2)[N+](=O)[O-])Br
• Molecular Formula: C12H8BrNO2
• DSSTOX Substance ID: DTXSID50299164
• Molecular Weight: 278.10 g/mol
• CAS RN: 27721-82-0

Description

3-Bromo-4-nitrobiphenyl is a chemical compound with the molecular formula C12H8BrNO2. It has an average mass of 278.101 Da and a monoisotopic mass of 276.973846 Da.

Synthesis Analysis

The synthesis of this compound or similar compounds often involves various chemical reactions. For instance, one study presents a comprehensive exploration of the structure–reactivity relationship of a similar compound. Another study reports an optimized strategy for the synthesis of a related compound, where the overall yield could be increased from 3.6% to 29.4%.

Molecular Structure Analysis

The molecular structure of this compound consists of 12 carbon atoms, 8 hydrogen atoms, 1 bromine atom, 1 nitrogen atom, and 2 oxygen atoms. Further structural analysis can be performed using techniques like single-crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving this compound can be similar to those of biphenyls, which undergo electrophilic substitution reactions. More detailed analysis can be found in various studies.

Physical And Chemical Properties Analysis

This compound has a density of 1.5±0.1 g/cm3, a boiling point of 345.5±22.0 °C at 760 mmHg, and a flash point of 162.8±22.3 °C.

Scientific Research Applications

Synthesis and Catalysis

3-Bromo-4-nitrobiphenyl, an important chemical intermediate, has been studied in various synthesis and catalytic processes. In a study by Chen Na (2015), two nitro isomers of 4-bromobiphenyl were obtained through nitration, showing zeolite HBEA-25's superior catalytic activities. This process demonstrated a significant yield and selectivity for 4-bromo-4'-nitrobiphenyl, emphasizing its potential in chemical syntheses (Chen Na, 2015).

Kinetics of Piperidinodebromination

G. Guanti et al. (1977) explored the kinetics of piperidinodebromination of 4′-substituted 3-bromo-4-nitrobiphenyls. This study provided insights into the substituent effects in the biphenyl series, highlighting the importance of this compound in understanding reaction mechanisms (Guanti et al., 1977).

Nucleophilic Substitution with Rearrangement

F. Guerrera et al. (1995) discussed the reaction of 3-bromo-2-nitrobenzo[b]thiophene with amines, leading to novel aromatic nucleophilic substitution with rearrangement. The study provided valuable information on the structural and mechanistic aspects of reactions involving this compound derivatives (Guerrera et al., 1995).

Optical Properties and Solid-State Emission

Yuning Li et al. (2002) researched the impact of various functional groups, including bromo and nitro groups, on the optical properties of poly(thiophene)s. The study found that nitro groups completely quench fluorescence, while bromo groups increase it, showing the potential of this compound in modifying optical properties (Li et al., 2002).

Enantiomeric Resolution and Simulation Studies

I. Ali et al. (2016) performed enantiomeric resolution and simulation studies of 5-bromo-3-ethyl-3-(4-nitrophenyl)-piperidine-2,6-dione. This research has implications for the chiral resolution of compounds related to this compound and could be significant in pharmaceutical research (Ali et al., 2016).

Safety and Hazards

3-Bromo-4-nitrobiphenyl is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed. Proper safety measures should be taken while handling this compound.